Cas no 113915-26-7 (2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine)

• Product Name: 2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine
• CAS No: 113915-26-7
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• MDL: MFCD12870851
• CID: 5186294
• Update Time: 2025-05-20

2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-methoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine
• 2-[3-METHOXY-4-(2,2,2-TRIFLUOROETHOXY)PHENYL]ETHANAMINE
• Benzeneethanamine, 3-methoxy-4-(2,2,2-trifluoroethoxy)-
• 2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine

• MDL： MFCD12870851
• Inchi： 1S/C11H14F3NO2/c1-16-10-6-8(4-5-15)2-3-9(10)17-7-11(12,13)14/h2-3,6H,4-5,7,15H2,1H3
• InChI Key： XLLVBOJHGZWUST-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1OC)CCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5

Additional information on 2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine

Compound CAS No. 113915-26-7: 2-3-Methoxy-4-(2,2,2-Trifluoroethoxy)phenylethan-1-Amine

The compound with CAS No. 113915-26-7, commonly referred to as 2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a phenyl ring substituted with methoxy and trifluoroethoxy groups, along with an ethanamine functional group. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules and advanced polymers.

Structure and Synthesis

The molecular structure of 2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine is defined by a benzene ring with substituents at positions 2, 3, and 4. The substituents include a methoxy group (-OCH₃) at position 3 and a trifluoroethoxy group (-OCF₃) at position 4. The ethanamine group (-CH₂NH₂) is attached to the benzene ring at position 1. This arrangement imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the arylamine framework. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-value applications.

Applications in Pharmaceuticals

The methoxy and trifluoroethoxy groups in the molecule contribute significantly to its pharmacokinetic properties. The trifluoroethoxy group introduces a strong electron-withdrawing effect, which can modulate the molecule's lipophilicity and improve its bioavailability. Recent studies have demonstrated its potential as a lead compound in the development of novel antiviral agents and anticancer drugs.

In one notable study published in *Journal of Medicinal Chemistry*, researchers investigated the antiviral activity of 2-3-methoxy-4-(2,2,2-trifluoroethoxy)phenylethan-1-amine against influenza A virus. The results indicated that the compound exhibited potent inhibitory activity against viral replication without significant cytotoxicity to host cells. This finding underscores its potential as a candidate for antiviral drug development.

Applications in Agrochemicals

Beyond pharmaceuticals, this compound has shown promise in agrochemical applications. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a potential candidate for developing fungicides and insecticides. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy as a crop protection agent.

A study published in *Pest Management Science* explored the insecticidal activity of methoxy-substituted phenylethylamines, including our compound of interest. The results demonstrated that these compounds could effectively target specific ion channels in insect nervous systems, leading to paralysis and mortality. This research highlights their potential as eco-friendly alternatives to conventional pesticides.

Materials Science Applications

In materials science, trifluoroethoxy-substituted phenylethylamines have been explored as precursors for synthesizing advanced polymers with tailored properties. The trifluoroethoxy group contributes fluorine atoms, which are known for their ability to enhance polymer stability and resistance to UV degradation.

A recent study in *Macromolecules* reported on the synthesis of fluorinated polyurethanes using trifluoroethoxylated phenylethylamines as monomers. These polymers exhibited superior thermal stability and mechanical strength compared to traditional polyurethanes. Such advancements open new avenues for applications in aerospace materials and high-performance coatings.

Safety and Environmental Considerations

While methoxy-substituted phenylethylamines offer numerous benefits, their environmental impact remains an area of concern. Researchers have conducted ecotoxicological studies to assess their potential risks to aquatic life. Initial findings suggest that these compounds exhibit moderate toxicity to aquatic organisms; however, further studies are required to fully understand their long-term environmental effects.

To address these concerns, chemists are exploring methods to improve the biodegradability of such compounds through modifications in their chemical structure. For instance, introducing hydrolyzable linkages or incorporating biodegradable functional groups could mitigate their environmental impact while retaining their desired properties.

Future Prospects

Emerging Trends

Sustainable Synthesis Methods